Cas no 148119-36-2 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[3-(2-methoxyphenyl)-2-propen-1-ylidene]-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[3-(2-methoxyphenyl)-2-propen-1-ylidene]-
• CAS No: 148119-36-2
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 100574
• PubChem ID: 824872
• Update Time: 2025-04-18

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[3-(2-methoxyphenyl)-2-propen-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[3-(2-methoxyphenyl)-2-propen-1-ylidene]-
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[3-(2-methoxyphenyl)-2-propenylidene]-
• 2,4,6(1H,3H,5H)-pyrimidinetrione, 5-[(2E)-3-(2-methoxyphenyl)-2-propen-1-ylidene]-
• 5-[(2E)-3-(2-Methoxyphenyl)-2-propen-1-ylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione
• 5-[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yliden]pyrimidin-2,4,6(1H,3H,5H)-trion
• 5-[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-ylidene]pyrimidine-2,4,6(1H,3H,5H)-trione
• 5-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]-1,3-diazinane-2,4,6-trione
• AD-276/36987006
• Z275387530
• 5-[3-(2-methoxyphenyl)-2-propenylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione
• 148119-36-2
• SCHEMBL14713049
• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[3-(2-methoxyphenyl)-2-propenylidene]-

• Inchi： 1S/C14H12N2O4/c1-20-11-8-3-2-5-9(11)6-4-7-10-12(17)15-14(19)16-13(10)18/h2-8H,1H3,(H2,15,16,17,18,19)/b6-4+
• InChI Key： FFPOAFGKCXHOSX-GQCTYLIASA-N
• SMILES： O(C)C1C=CC=CC=1/C=C/C=C1/C(NC(NC/1=O)=O)=O

Computed Properties

• Exact Mass: 272.08000
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.374
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.669
• PSA: 84.50000
• LogP: 1.65840